Cas no 633327-84-1 (4-甲氧基吲唑-5-甲酸乙酯)

• Product Name: 4-甲氧基吲唑-5-甲酸乙酯
• CAS No: 633327-84-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 2950495
• Update Time: 2025-10-30

4-甲氧基吲唑-5-甲酸乙酯 Chemical and Physical Properties

Names and Identifiers

• 4-甲氧基吲唑-5-甲酸乙酯
• ethyl 4-Methoxy-1H-indazole-5-carboxylate
• 1H-Indazole-5-carboxylic acid, 4-methoxy-, ethyl ester

• Inchi： 1S/C11H12N2O3/c1-3-16-11(14)7-4-5-9-8(6-12-13-9)10(7)15-2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： NMYFBOHPMAPLJQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=C(C(OCC)=O)C=C2)C=N1

Additional information on 4-甲氧基吲唑-5-甲酸乙酯

Comprehensive Overview of 4-Methoxyindazole-5-carboxylic Acid Ethyl Ester (CAS No. 633327-84-1)

4-Methoxyindazole-5-carboxylic acid ethyl ester (CAS No. 633327-84-1) is a specialized organic compound belonging to the indazole family, a class of heterocyclic structures widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its methoxy and carboxylic acid ethyl ester functional groups, has garnered significant attention due to its potential as a building block in drug discovery and biochemical research. Its molecular formula, C₁₁H₁₂N₂O₃, reflects a balanced hydrophobicity and reactivity, making it a versatile intermediate for synthetic modifications.

In recent years, the demand for indazole-based compounds like 4-methoxyindazole-5-carboxylic acid ethyl ester has surged, driven by their role in developing kinase inhibitors, anti-inflammatory agents, and CNS-targeted therapeutics. Researchers frequently search for "indazole derivatives in drug design" or "CAS 633327-84-1 synthesis," highlighting its relevance in medicinal chemistry. The compound’s methoxy group enhances metabolic stability, while the ethyl ester moiety offers flexibility for further hydrolysis or transesterification, aligning with trends in prodrug development and green chemistry.

The synthesis of 4-methoxyindazole-5-carboxylic acid ethyl ester typically involves multi-step organic reactions, including cyclization of hydrazine derivatives with substituted benzenes, followed by esterification. Advanced techniques like microwave-assisted synthesis or enzymatic catalysis are now explored to improve yields and sustainability—topics frequently queried as "green synthesis of indazole esters." Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, critical for applications in high-throughput screening and precision medicine.

Beyond pharmaceuticals, this compound finds niche applications in materials science, such as designing fluorescent probes or coordination polymers, addressing searches like "indazole-based sensors." Its thermal stability and electronic properties make it a candidate for optoelectronic materials, resonating with the growing interest in "organic electronics." However, handling requires standard laboratory precautions, emphasizing inert atmosphere storage to prevent ester hydrolysis.

In conclusion, 4-methoxyindazole-5-carboxylic acid ethyl ester (CAS No. 633327-84-1) exemplifies the intersection of synthetic chemistry and applied science. Its adaptability to modern research needs—from drug discovery to smart materials—ensures its prominence in scientific literature and industrial pipelines, while eco-friendly synthesis methods remain a key focus for future innovations.